Cas no 145878-41-7 (Benzamide, N-[(1-methylethyl)sulfonyl]-3-nitro-)

Benzamide, N-[(1-methylethyl)sulfonyl]-3-nitro- structure
145878-41-7 structure
Product Name:Benzamide, N-[(1-methylethyl)sulfonyl]-3-nitro-
CAS No:145878-41-7
MF:C10H12N2O5S
MW:272.277681350708
CID:1315941
PubChem ID:23353152
Update Time:2025-04-20

Benzamide, N-[(1-methylethyl)sulfonyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[(1-methylethyl)sulfonyl]-3-nitro-
    • N-(isopropylsulfonyl)-3-nitrobenzamide
    • 3-Nitro-N-(2-propylsulfonyl)phenylcarboxamide
    • SCHEMBL8548910
    • STQVRJCXHPEYJO-UHFFFAOYSA-N
    • DA-10172
    • 145878-41-7
    • Inchi: 1S/C10H12N2O5S/c1-7(2)18(16,17)11-10(13)8-4-3-5-9(6-8)12(14)15/h3-7H,1-2H3,(H,11,13)
    • InChI Key: STQVRJCXHPEYJO-UHFFFAOYSA-N
    • SMILES: S(C(C)C)(NC(C1C=CC=C(C=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

  • Exact Mass: 272.04676
  • Monoisotopic Mass: 272.04669266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 106.38
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